![molecular formula C18H18BrN5O3 B2781298 5-bromo-N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide CAS No. 1207007-09-7](/img/structure/B2781298.png)
5-bromo-N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H18BrN5O3 and its molecular weight is 432.278. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds structurally similar to the mentioned chemical have been synthesized and evaluated for various biological activities. For example, novel series of pyrazolopyrimidines derivatives have been explored for their anticancer and anti-5-lipoxygenase agents, indicating the potential therapeutic applications of these compounds in treating cancer and inflammatory diseases (Rahmouni et al., 2016). Similarly, heterocyclic compounds based on furanone derivatives demonstrated anti-avian influenza virus (H5N1) activity, showcasing the antiviral potential of these molecules (Flefel et al., 2012).
Antiprotozoal Agents
Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been reported as antiprotozoal agents, highlighting the significance of these compounds in treating protozoal infections. The study showcases the chemical synthesis and evaluation of these compounds' in vitro and in vivo activities against protozoal diseases (Ismail et al., 2004).
Heterocyclic Synthesis
The utility of bromoacrylamides and isocyanides in the synthesis of 2,5-diimino-furans through a palladium-catalyzed cyclization process illustrates the versatility of these compounds in creating novel heterocyclic structures. This synthesis pathway opens up possibilities for the development of new materials with potential applications in various fields (Jiang et al., 2014).
Antimicrobial and Antioxidant Agents
Novel chalcone derivatives synthesized for their promising antioxidant agents highlight the role of such compounds in combating oxidative stress. The synthesis, ADMET, QSAR, and molecular modeling studies of these compounds provide valuable insights into their potential as effective antioxidant agents, further supporting the broad spectrum of scientific applications for these chemical structures (Prabakaran et al., 2021).
Properties
IUPAC Name |
5-bromo-N-[5-cyclopropyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN5O3/c1-2-3-11-8-16(25)22-18(20-11)24-15(9-12(23-24)10-4-5-10)21-17(26)13-6-7-14(19)27-13/h6-10H,2-5H2,1H3,(H,21,26)(H,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJAZROABBHMHSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=C(O4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.